![molecular formula C14H7ClN2O B6376609 5-(4-Chloro-3-cyanophenyl)-3-cyanophenol, 95% CAS No. 1261929-20-7](/img/structure/B6376609.png)
5-(4-Chloro-3-cyanophenyl)-3-cyanophenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Chloro-3-cyanophenyl)-3-cyanophenol, 95% (hereafter referred to as 5-CPCP) is an organic compound with a molecular formula of C13H7ClN2O. It is a colorless solid with a melting point of 135-140°C. 5-CPCP is a derivative of phenol, and is used in various scientific research applications. It is an important intermediate in the synthesis of various organic compounds. It has several biochemical and physiological effects, and is also used as a reagent in lab experiments.
Scientific Research Applications
5-CPCP is used in various scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as 5-chloro-3-cyanophenyl-3-cyano-2,4-dihydroxybenzoic acid, 5-chloro-3-cyanophenyl-3-cyano-2,4-dihydroxybenzamide, and 5-chloro-3-cyanophenyl-3-cyano-2,4-dihydroxybenzyl alcohol. It is also used as an intermediate in the synthesis of pharmaceuticals, pesticides, and other organic compounds.
Mechanism of Action
5-CPCP acts as a reducing agent in the synthesis of various organic compounds. It is a strong electron donor, and is able to donate electrons to other molecules, thus reducing them. This ability makes it a useful reagent in the synthesis of various organic compounds.
Biochemical and Physiological Effects
5-CPCP has several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as tyrosinase and cytochrome P450. It has also been shown to inhibit the growth of certain bacteria, as well as the formation of biofilms. In addition, it has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
5-CPCP has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain, making it a cost-effective reagent. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it is also toxic and should be handled with care. In addition, it is a strong reducing agent, and should not be used in the presence of other reducing agents.
Future Directions
There are several potential future directions for the use of 5-CPCP. One potential direction is the development of new pharmaceuticals and pesticides based on its structure. Another potential direction is the use of 5-CPCP as an inhibitor of certain enzymes, such as tyrosinase and cytochrome P450. Additionally, further research could be conducted on its biochemical and physiological effects, such as its anti-inflammatory and antioxidant properties. Finally, 5-CPCP could be used in the synthesis of other organic compounds, such as dyes and pigments.
Synthesis Methods
5-CPCP can be synthesized through the reaction of 4-chloro-3-cyanophenol and sodium nitrite in the presence of glacial acetic acid. The reaction is carried out in aqueous solution at a temperature of 25-35°C, and the product is obtained in 95% yield. This method is simple and cost-effective, and can be used to synthesize 5-CPCP in large quantities.
properties
IUPAC Name |
2-chloro-5-(3-cyano-5-hydroxyphenyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClN2O/c15-14-2-1-10(5-12(14)8-17)11-3-9(7-16)4-13(18)6-11/h1-6,18H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJWPHCBVPNEIDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)C#N)O)C#N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684853 |
Source
|
Record name | 4-Chloro-5'-hydroxy[1,1'-biphenyl]-3,3'-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chloro-3-cyanophenyl)-3-cyanophenol | |
CAS RN |
1261929-20-7 |
Source
|
Record name | 4-Chloro-5'-hydroxy[1,1'-biphenyl]-3,3'-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.